2-(2,4-difluorophenyl)-N-methylacetamide

• IUPAC Name: 2-(2,4-difluorophenyl)-N-methylacetamide
• InChI: InChI=1S/C9H9F2NO/c1-12-9(13)4-6-2-3-7(10)5-8(6)11/h2-3,5H,4H2,1H3,(H,12,13)
• InChI Key: FCBFILDKISIDQC-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=C(C=C(C=C1)F)F
• Molecular Formula: C9H9F2NO
• Molecular Weight: 185.17 g/mol

Description

2-(2,4-difluorophenyl)-N-methylacetamide, commonly known as DFPMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. DFPMA belongs to the class of amides and contains a methyl group and two fluorine atoms attached to a phenyl ring.

Mechanism of Action

The exact mechanism of action of DFPMA is not fully understood. However, it has been suggested that DFPMA may exert its antitumor activity by inhibiting the activity of CK2, which is overexpressed in many cancer cells. Inhibition of CK2 activity can lead to cell cycle arrest and apoptosis, which may contribute to the antitumor effects of DFPMA.
Biochemical and Physiological Effects:
DFPMA has been shown to exhibit low toxicity in vitro and in vivo. It has been reported to have a half-life of approximately 2 hours in rats and is primarily eliminated via renal excretion. DFPMA has also been shown to exhibit good bioavailability, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of DFPMA is its potential as a therapeutic agent for the treatment of various diseases. It has also been shown to exhibit low toxicity and good bioavailability, making it a promising candidate for further development. However, one of the limitations of DFPMA is its relatively complex synthesis method, which may limit its widespread use in research.

Future Directions

There are several potential future directions for the research and development of DFPMA. One area of interest is the development of DFPMA as a therapeutic agent for the treatment of cancer. Further studies are needed to elucidate the exact mechanism of action of DFPMA and to determine its efficacy and safety in vivo. Another potential future direction is the development of DFPMA as a tool for the study of CK2 signaling pathways. DFPMA may also have potential applications in the field of antifungal and antiviral drug development.

Synthesis Methods

The synthesis of DFPMA involves the reaction of 2,4-difluoroaniline with N-methylacetamide in the presence of a catalyst. The reaction proceeds via nucleophilic substitution of the amino group of 2,4-difluoroaniline with the carbonyl group of N-methylacetamide, resulting in the formation of DFPMA. The purity of the final product can be improved by recrystallization or chromatography techniques.

Scientific Research Applications

DFPMA has been extensively studied in the field of medicinal chemistry due to its potential as a therapeutic agent for the treatment of various diseases. It has been shown to exhibit antitumor, antifungal, and antiviral activities. DFPMA has also been investigated as a potential inhibitor of protein kinase CK2, which plays a crucial role in the regulation of cell growth and proliferation.